Cas no 2733458-37-0 (tert-Butyl 3-amino-2-bromo-6-fluorobenzoate)

• Product Name: tert-Butyl 3-amino-2-bromo-6-fluorobenzoate
• CAS No: 2733458-37-0
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• CID: 5559379
• PubChem ID: 135396562
• Update Time: 2025-10-23

tert-Butyl 3-amino-2-bromo-6-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-amino-2-bromo-6-fluorobenzoate
• 2733458-37-0
• EN300-34313063

• Inchi： 1S/C11H13BrFNO2/c1-11(2,3)16-10(15)8-6(13)4-5-7(14)9(8)12/h4-5H,14H2,1-3H3
• InChI Key： SHLLBTLNHDXTPH-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=C(C=1C(=O)OC(C)(C)C)F)N

Computed Properties

• Exact Mass: 289.01137g/mol
• Monoisotopic Mass: 289.01137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 52.3Ų

Additional information on tert-Butyl 3-amino-2-bromo-6-fluorobenzoate

Comprehensive Guide to tert-Butyl 3-amino-2-bromo-6-fluorobenzoate (CAS No. 2733458-37-0): Properties, Applications, and Market Insights

tert-Butyl 3-amino-2-bromo-6-fluorobenzoate (CAS No. 2733458-37-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated benzoate derivative serves as a crucial intermediate in the synthesis of complex molecules, particularly in drug discovery and material science. With its unique combination of amino, bromo, and fluoro functional groups, this compound offers versatile reactivity patterns that make it valuable for cross-coupling reactions and structure-activity relationship (SAR) studies.

The molecular structure of tert-Butyl 3-amino-2-bromo-6-fluorobenzoate features a tert-butyl ester group that enhances its stability and solubility in organic solvents, while the electron-withdrawing fluorine atom at the 6-position influences its electronic properties. Researchers frequently utilize this compound for palladium-catalyzed coupling reactions, where the bromo substituent serves as an excellent leaving group. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry highlight its growing importance in developing kinase inhibitors and antimicrobial agents.

From an application perspective, CAS 2733458-37-0 has shown promise in multiple domains. In pharmaceutical chemistry, it serves as a building block for small molecule therapeutics targeting inflammatory diseases and oncology. The compound's fluorine atom is particularly valuable for improving metabolic stability and membrane permeability in drug candidates—a key consideration in modern medicinal chemistry optimization. Additionally, its derivatives have been explored in agrochemical formulations, where the introduction of fluorine atoms often enhances pesticidal activity and environmental persistence.

The synthesis of tert-Butyl 3-amino-2-bromo-6-fluorobenzoate typically involves multi-step procedures starting from commercially available fluorobenzoic acid derivatives. A common route includes nitration, followed by reduction to install the amino group, subsequent bromination, and final esterification with tert-butanol. Process chemists have developed optimized protocols to achieve high yields (>75%) while minimizing byproducts—a critical factor for scale-up production in contract manufacturing organizations (CMOs).

Market analysis indicates growing demand for fluorinated pharmaceutical intermediates like 2733458-37-0, driven by the increasing development of fluoro-containing drugs. Industry reports project the global market for fluorinated building blocks to expand at a CAGR of 6.2% through 2028, with Asia-Pacific emerging as a major production hub. Researchers and procurement specialists frequently search for terms like "tert-Butyl 3-amino-2-bromo-6-fluorobenzoate supplier", "CAS 2733458-37-0 price", and "fluorobenzoate derivatives applications", reflecting commercial and academic interest.

Quality control for tert-Butyl 3-amino-2-bromo-6-fluorobenzoate involves rigorous analytical techniques including HPLC purity analysis (>98%), 1H/13C NMR verification, and mass spectrometry confirmation. Storage recommendations typically suggest 2-8°C under inert atmosphere to prevent degradation, with material safety data sheets (MSDS) providing detailed handling guidelines. The compound's stability profile makes it suitable for international shipping, though proper customs documentation is essential for smooth logistics.

Emerging research directions for CAS 2733458-37-0 derivatives include their potential in PET radiopharmaceuticals (utilizing the fluorine-18 isotope) and liquid crystal materials for display technologies. Patent landscapes reveal increasing filings around fluoro-substituted heterocycles incorporating this scaffold, particularly in kinase inhibitor patents from major pharmaceutical companies. These developments align with broader industry trends toward targeted therapies and precision medicine approaches.

For synthetic chemists working with tert-Butyl 3-amino-2-bromo-6-fluorobenzoate, recent methodological advances include flow chemistry techniques for safer bromination steps and enzymatic resolution approaches to access chiral derivatives. The compound's orthogonal reactivity allows sequential functionalization—a property exploited in diversity-oriented synthesis platforms for drug discovery. These applications position 2733458-37-0 as a valuable tool in both academic laboratories and industrial R&D settings.